2-Tert-butoxy-5-cyclopropoxyaniline

• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-[(2-methylpropan-2-yl)oxy]aniline
• InChI: InChI=1S/C13H19NO2/c1-13(2,3)16-12-7-6-10(8-11(12)14)15-9-4-5-9/h6-9H,4-5,14H2,1-3H3
• InChI Key: RSZKPJSIIUTQQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=C(C=C(C=C1)OC2CC2)N

Description

2-Tert-butoxy-5-cyclopropoxyaniline is a substituted aniline derivative featuring a tert-butoxy group (–O–C(CH₃)₃) at the 2-position and a cyclopropoxy group (–O–C₃H₅) at the 5-position of the aromatic ring. This structure combines steric bulk from the tert-butoxy group with the unique electronic and conformational properties of the cyclopropoxy substituent. Such compounds are often utilized as intermediates in pharmaceutical and agrochemical synthesis, where substituent effects on reactivity, solubility, and stability are critical.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-tert-butoxy-5-cyclopropoxyaniline typically involves the alkylation of aniline derivatives. One common method includes the reaction of aniline with tert-butyl bromide and cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions in an appropriate solvent like dimethylformamide (DMF) to yield the desired product .

Industrial Production Methods

Industrial production of 2-tert-butoxy-5-cyclopropoxyaniline may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Catalysts such as acid-modified montmorillonite can be employed to improve selectivity and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

2-Tert-butoxy-5-cyclopropoxyaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding quinones.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst to yield the corresponding amine.

Substitution: Nucleophilic substitution reactions can occur at the aromatic ring, where halogenated derivatives can be synthesized using reagents like bromine or chlorine

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Bromine or chlorine in the presence of a Lewis acid catalyst

Major Products Formed

Oxidation: Quinones.

Reduction: Amines.

Substitution: Halogenated aniline derivatives

Scientific Research Applications

2-Tert-butoxy-5-cyclopropoxyaniline has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-tert-butoxy-5-cyclopropoxyaniline involves its interaction with specific molecular targets. The compound can act as a nucleophile or electrophile in various chemical reactions, depending on the reaction conditions. It may also interact with biological macromolecules through hydrogen bonding, hydrophobic interactions, and van der Waals forces .

Comparison with Similar Compounds

Key Structural and Functional Differences

The following table compares 2-Tert-butoxy-5-cyclopropoxyaniline with 5-(tert-Butyl)-2-methoxyaniline (a closely related compound from ) and other aniline derivatives:

Property	2-Tert-butoxy-5-cyclopropoxyaniline	5-(tert-Butyl)-2-methoxyaniline	2,5-Dimethoxyaniline (Hypothetical Reference)
Substituents	2-tert-butoxy, 5-cyclopropoxy	2-methoxy, 5-tert-butyl	2-methoxy, 5-methoxy
Molecular Weight	~265 g/mol (estimated)	207.29 g/mol	~153 g/mol
Steric Bulk	High (tert-butoxy + cyclopropoxy)	Moderate (tert-butyl + methoxy)	Low (two methoxy groups)
Electronic Effects	–O– groups donate electrons, cyclopropoxy strain may alter reactivity	–OCH₃ (electron-donating), –C(CH₃)₃ (electron-neutral)	Strong electron donation from two –OCH₃ groups
Solubility	Likely low in polar solvents due to bulky groups	Moderate (soluble in organic solvents)	High in polar solvents (e.g., ethanol, water)
Applications	Potential intermediate in strained-ring pharmaceuticals	Laboratory reagent, dye synthesis	Precursor for polyurethanes or antioxidants

Substituent-Driven Reactivity and Stability

• This property is advantageous in stabilizing reactive intermediates during multi-step syntheses .
• Cyclopropoxy Ring Strain : The cyclopropoxy group’s 60° bond angles introduce ring strain, which may enhance reactivity in ring-opening reactions or cycloadditions. This contrasts with the tert-butyl group in 5-(tert-Butyl)-2-methoxyaniline, which is sterically bulky but electronically neutral .
• Electronic Modulation : Both compounds feature electron-donating –O– groups, but the cyclopropoxy group’s strain may partially counteract electron donation, creating a unique electronic profile compared to methoxy or tert-butyl substituents.

Industrial and Research Relevance

• 5-(tert-Butyl)-2-methoxyaniline : Widely used as a building block in dyes and agrochemicals due to its commercial availability and moderate reactivity .
• 2-Tert-butoxy-5-cyclopropoxyaniline : Its niche applications may include synthesizing rigid, lipophilic scaffolds for drug candidates targeting sterically demanding enzyme pockets. The cyclopropoxy group’s strain could also enable access to strained intermediates in materials science.